2-(2,5-Dichlorophenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(2,5-dichlorophenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-9-3-4-10(12(7-9)14(17)18)11-6-8(15)2-5-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key: QFLKBVBGDMBFLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C=CC(=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID10681187
• Molecular Weight: 297.1 g/mol
• CAS RN: 1184554-69-5

Description

2-(2,5-Dichlorophenyl)-5-methoxybenzoic acid, 95% (2,5-DCPMBA) is an organic compound that belongs to the class of phenylbenzoic acids. It is a white powder that is soluble in organic solvents such as ethanol, methanol, and acetone. 2,5-DCPMBA is used in various scientific research applications, such as synthesis, drug development, and molecular biology.

Scientific Research Applications

2-(2,5-Dichlorophenyl)-5-methoxybenzoic acid, 95% has a wide range of scientific research applications. It is used in the synthesis of a variety of compounds, including drugs, polymers, and dyes. It is also used in drug development, as it can be used to synthesize new compounds with potential therapeutic effects. 2-(2,5-Dichlorophenyl)-5-methoxybenzoic acid, 95% is also used in molecular biology, as it can be used to label proteins and other molecules for imaging and tracking purposes.

Mechanism of Action

The mechanism of action of 2-(2,5-Dichlorophenyl)-5-methoxybenzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It is also believed to inhibit the activity of enzymes involved in the synthesis of fatty acids and other molecules.
Biochemical and Physiological Effects
2-(2,5-Dichlorophenyl)-5-methoxybenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. In animal studies, it has been found to reduce blood pressure, decrease inflammation, and reduce cholesterol levels. It has also been found to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

2-(2,5-Dichlorophenyl)-5-methoxybenzoic acid, 95% has several advantages for lab experiments. It is relatively stable and easy to handle, and it is soluble in a variety of organic solvents. It is also relatively inexpensive and readily available. However, there are some limitations to using 2-(2,5-Dichlorophenyl)-5-methoxybenzoic acid, 95% in lab experiments. It can be toxic in high doses, and it can react with other compounds to form potentially hazardous compounds.

Future Directions

There are a number of potential future directions for 2-(2,5-Dichlorophenyl)-5-methoxybenzoic acid, 95%. It could be used in the development of new drugs, as it could be used to synthesize new compounds with potential therapeutic effects. It could also be used to develop new imaging agents for molecular biology applications. Additionally, it could be used in the development of new polymers and dyes. Finally, it could be used to develop new methods for drug delivery, as it could be used to target specific tissues and organs.

Synthesis Methods

2-(2,5-Dichlorophenyl)-5-methoxybenzoic acid, 95% can be synthesized by a variety of methods, including the Williamson ether synthesis, the Claisen-Schmidt condensation, and the reaction of phenol with 5-chloro-2-methoxybenzoic acid. The Williamson ether synthesis involves the reaction of an alkyl halide with an alkoxide ion to form an ether. The Claisen-Schmidt condensation involves the reaction of an ester with an aldehyde or ketone to form a β-keto ester. The reaction of phenol with 5-chloro-2-methoxybenzoic acid involves the reaction of an aromatic ring with an acid chloride to form an ester.